Cas no 101012-40-2 (2-(1-methyl-1H-pyrazol-3-yl)propan-2-ol)

2-(1-methyl-1H-pyrazol-3-yl)propan-2-ol structure
101012-40-2 structure
Product Name:2-(1-methyl-1H-pyrazol-3-yl)propan-2-ol
CAS No:101012-40-2
MF:C7H12N2O
MW:140.182981491089
CID:5933225
PubChem ID:59693936
Update Time:2024-03-01

2-(1-methyl-1H-pyrazol-3-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

    • 2-(1-methyl-1H-pyrazol-3-yl)propan-2-ol
    • 1H-Pyrazole-3-methanol, α,α,1-trimethyl-
    • DTXSID201282148
    • SCHEMBL2629291
    • 101012-40-2
    • AT32052
    • alpha,alpha,1-Trimethyl-1H-pyrazole-3-methanol
    • EN300-1858328
    • Inchi: 1S/C7H12N2O/c1-7(2,10)6-4-5-9(3)8-6/h4-5,10H,1-3H3
    • InChI Key: KIICXRAZTXYPBS-UHFFFAOYSA-N
    • SMILES: C(C1C=CN(C)N=1)(O)(C)C

Computed Properties

  • Exact Mass: 140.094963011g/mol
  • Monoisotopic Mass: 140.094963011g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 125
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 38Ų

Experimental Properties

  • Density: 1.06±0.1 g/cm3(Predicted)
  • Boiling Point: 248.9±15.0 °C(Predicted)
  • pka: 13.74±0.29(Predicted)

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